PI3Kα
  • PI3K-IN-18
    PI3K-IN-18
    • Cat. No.:
    • B107120
    • CAS No.:
    • 371943-05-4
    • Molecular Formula:
    • C16H15N3O2S
    • Molecular Weight:
    • 313.4 g/mol
    Description
    PI3-Kinase alpha Inhibitor 2 is an organonitrogen heterocyclic compound, an organosulfur heterocyclic compound and an organic heterobicyclic compound.
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  • Ifupinostat
    Ifupinostat
    • Cat. No.:
    • B606836
    • CAS No.:
    • 1235449-52-1
    • Molecular Formula:
    • C23H25N9O3S
    • Molecular Weight:
    • 507.6 g/mol
    Description
    Ifupinostat is an inhibitor of both phosphoinositide 3-kinase (PI3K) and histone deacetylase (HDAC) enzymes, with potential antineoplastic activity. Upon administration, ifupinostat binds to and inhibits the act...
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  • Apitolisib
    Apitolisib
    • Cat. No.:
    • B1684593
    • CAS No.:
    • 1032754-93-0
    • Molecular Formula:
    • C23H30N8O3S
    • Molecular Weight:
    • 498.6 g/mol
    Description
    Apitolisib has been used in trials studying the treatment of Solid Cancers, Breast Cancer, Prostate Cancer, Renal Cell Carcinoma, and Endometrial Carcinoma, among others.
    Apitolisib is an orally available age...
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  • Gne-493
    Gne-493
    • Cat. No.:
    • B1684594
    • CAS No.:
    • 1033735-94-2
    • Molecular Formula:
    • C17H20N6O2S
    • Molecular Weight:
    • 372.4 g/mol
    Description
    GNE-493 is a dual inhibitor of PI3K and mammalian target of rapamycin (mTOR;  IC50s = 3.4, 12, 16, 16, and 32 nM for PI3Kα, PI3Kβ, PI3Kδ, PI3Kγ, and mTOR, respectively). It inhibits proliferation of PC3 and...
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  • Voxtalisib
    Voxtalisib
    • Cat. No.:
    • B1684596
    • CAS No.:
    • 934493-76-2
    • Molecular Formula:
    • C13H14N6O
    • Molecular Weight:
    • 270.29 g/mol
    Description
    2-amino-8-ethyl-4-methyl-6-(1H-pyrazol-5-yl)-7-pyrido[2,3-d]pyrimidinone is a pyrazolopyridine.
    XL765 is an orally available small molecule that has been shown in preclinical studies to selectively inhibit th...
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  • Wye-687
    Wye-687
    • Cat. No.:
    • B1684598
    • CAS No.:
    • 1062161-90-3
    • Molecular Formula:
    • C28H32N8O3
    • Molecular Weight:
    • 528.6 g/mol
    Description
    an mTOR inhibitor;  structure in first source
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  • Acalisib
    Acalisib
    • Cat. No.:
    • B1684599
    • CAS No.:
    • 870281-34-8
    • Molecular Formula:
    • C21H16FN7O
    • Molecular Weight:
    • 401.4 g/mol
    Description
    Acalisib is under investigation in clinical trial NCT01705847 (A Phase 1b Study Evaluating GS-9820 in Subjects With Lymphoid Malignancies).
    Acalisib is an inhibitor of the beta and delta isoforms of the 110 k...
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  • Serabelisib
    Serabelisib
    • Cat. No.:
    • B8054899
    • CAS No.:
    • 1428967-74-1
    • Molecular Formula:
    • C19H17N5O3
    • Molecular Weight:
    • 363.4 g/mol
    Description
    Serabelisib is under investigation in clinical trial NCT02625259 (A Study to Evaluate the Relative Bioavailability, Effect of Food, and Gastric Potential Hydrogen (pH) Modification on the Pharmacokinetics of TAK...
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  • FD274
    FD274
    • Cat. No.:
    • B12397170
    • CAS No.:
    • Molecular Formula:
    • C22H14ClFN6O2S
    • Molecular Weight:
    • 480.9 g/mol
    Description
    FD274 is a useful research compound. Its molecular formula is C22H14ClFN6O2S and its molecular weight is 480.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality FD274 suitable for many researc...
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  • AM-0687
    AM-0687
    • Cat. No.:
    • B14048374
    • CAS No.:
    • Molecular Formula:
    • C23H19FN8O
    • Molecular Weight:
    • 442.4 g/mol
    Description
    AM-0687 is a useful research compound. Its molecular formula is C23H19FN8O and its molecular weight is 442.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AM-0687 suitable for many researc...
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